3-(aminomethyl)-2,5-dihydro-1lambda6-thiophene-1,1-dione
Description
The compound “3-(aminomethyl)-2,5-dihydro-1lambda6-thiophene-1,1-dione” is a thiophene derivative. Thiophenes are aromatic compounds that contain a five-membered ring made up of four carbon atoms and one sulfur atom . The “aminomethyl” group (−CH2−NH2) is a monovalent functional group that can be described as a methyl group substituted by an amino group .
Synthesis Analysis
While specific synthesis methods for this compound are not available, aminomethyl groups are often obtained by alkylation with Eschenmoser’s salt . Additionally, Mannich reaction has been used to obtain a series of C-3-aminomethyl derivatives .Mechanism of Action
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(aminomethyl)-2,5-dihydro-1lambda6-thiophene-1,1-dione involves the reaction of 2,5-dihydrothiophene-1,1-dioxide with formaldehyde and ammonia.", "Starting Materials": [ "2,5-dihydrothiophene-1,1-dioxide", "Formaldehyde", "Ammonia" ], "Reaction": [ "Step 1: Dissolve 2,5-dihydrothiophene-1,1-dioxide in a solvent such as ethanol.", "Step 2: Add formaldehyde to the solution and stir for several hours at room temperature.", "Step 3: Add ammonia to the solution and heat to reflux for several hours.", "Step 4: Cool the solution and filter the resulting solid.", "Step 5: Wash the solid with water and dry to obtain 3-(aminomethyl)-2,5-dihydro-1lambda6-thiophene-1,1-dione." ] } | |
CAS RN |
748724-40-5 |
Product Name |
3-(aminomethyl)-2,5-dihydro-1lambda6-thiophene-1,1-dione |
Molecular Formula |
C5H9NO2S |
Molecular Weight |
147.2 |
Purity |
95 |
Origin of Product |
United States |
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